Cas no 10471-74-6 (1,3-Propanedione, 1-phenyl-3-(2-thienyl)-)

• Product Name: 1,3-Propanedione, 1-phenyl-3-(2-thienyl)-
• CAS No: 10471-74-6
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 1145179
• Update Time: 2024-07-26

1,3-Propanedione, 1-phenyl-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-phenyl-3-(2-thienyl)-
• 1-phenyl-3-(thiophen-2-yl)propane-1,3-dione
• 1-Phenyl-3-(2-thienyl)-1,3-propanedione

• Inchi： 1S/C13H10O2S/c14-11(10-5-2-1-3-6-10)9-12(15)13-7-4-8-16-13/h1-8H,9H2
• InChI Key： UCHVMNHSFFADEF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CC(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 273.08245

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Melting Point: 78-78.5 °C
• Boiling Point: 198-201 °C(Press: 4 Torr)
• PSA: 37.38
• pka: 7.75±0.23(Predicted)